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Introduction
N-Butyldiethanolamine (BDEA) is a tertiary amine characterized by the presence of a butyl

group and two hydroxyethyl groups attached to a central nitrogen atom. This unique

trifunctional structure imparts a versatile range of chemical properties, making it a valuable

intermediate and functional component in a variety of chemical syntheses and applications.

This technical guide provides a comprehensive overview of the molecular structure,

physicochemical properties, and reactivity of N-Butyldiethanolamine, with a focus on its

applications in coordination chemistry and polymer science. Detailed experimental protocols

and visual diagrams are included to facilitate a deeper understanding and practical application

of this compound.

Molecular Structure and Identification
N-Butyldiethanolamine is a clear, colorless to pale yellow liquid with a mild odor.[1] Its

molecular structure is fundamental to its chemical behavior, featuring a nucleophilic tertiary

amine center and two primary hydroxyl groups capable of hydrogen bonding and esterification.

Caption: Molecular structure of N-Butyldiethanolamine.
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Chemical Identifiers
Identifier Value

IUPAC Name 2-[butyl(2-hydroxyethyl)amino]ethanol[1][2]

Chemical Formula C₈H₁₉NO₂[1][3]

CAS Number 102-79-4[1][3]

Molecular Weight 161.24 g/mol [1][4][5]

Synonyms

Butyldiethanolamine, N,N-Bis(2-

hydroxyethyl)butylamine, 2,2'-

(Butylimino)diethanol[1][5][6]

Physicochemical Properties
Property Value

Physical State Liquid[1]

Color Colorless to pale yellow[1]

Melting Point -70 °C[5][7]

Boiling Point 273-275 °C at 741 mmHg[5]

Density 0.986 g/mL at 25 °C[5]

Vapor Pressure 1 mmHg at 25 °C[5]

Refractive Index n20/D 1.463[5]

Water Solubility Miscible in all proportions[8]

Reactivity of N-Butyldiethanolamine
The reactivity of N-Butyldiethanolamine is governed by its tertiary amine and dual hydroxyl

functional groups. This allows it to participate in a variety of chemical reactions, making it a

versatile building block in organic synthesis.
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Caption: Reactivity pathways of N-Butyldiethanolamine.

Coordination Chemistry
As a tertiary amine with two hydroxyl groups, N-Butyldiethanolamine acts as a versatile

ligand in coordination chemistry. It can coordinate to metal centers through the nitrogen atom

and one or both oxygen atoms of the hydroxyl groups, often after deprotonation.

N-Butyldiethanolamine has been used in the synthesis of various metal complexes, including

those with copper(II), chromium(III), and lanthanide(III) ions.[4][9] These complexes exhibit
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interesting structural features and magnetic properties, and some have been investigated for

their catalytic activity.[9]

Polymer Chemistry
The two primary hydroxyl groups of N-Butyldiethanolamine allow it to act as a crosslinker or

chain extender in the synthesis of polymers, most notably polyurethanes. In these reactions,

the hydroxyl groups react with isocyanate groups to form urethane linkages. While detailed

protocols specifically citing the n-butyl isomer are not prevalent in publicly available literature,

the principles of using alkanolamines like the closely related N-tert-butyldiethanolamine in

waterborne polyurethane dispersions are well-established. These compounds contribute to the

polymer backbone and can also act as neutralizing agents.

Esterification
The hydroxyl groups of N-Butyldiethanolamine can undergo esterification with carboxylic

acids or their derivatives to form the corresponding esters. This reaction is typically acid-

catalyzed. While this is a fundamental reaction for alcohols, specific, detailed experimental

protocols for the esterification of N-Butyldiethanolamine are not widely reported, suggesting it

is not a primary application of this compound.

Synthesis of Derivatives
The reactivity of the amine and hydroxyl groups allows for the synthesis of a variety of N-
Butyldiethanolamine derivatives. For example, the tertiary amine can be quaternized with

alkyl halides to form quaternary ammonium salts, which may have applications as surfactants

or phase-transfer catalysts. The hydroxyl groups can be converted to other functional groups

through standard organic transformations.

Experimental Protocols
Synthesis of Copper(II) Complexes with N-
Butyldiethanolamine
The following protocols are adapted from the work of Gruenwald et al. and describe the self-

assembly synthesis of mono- and dinuclear copper(II) complexes with N-butyldiethanolamine.

Materials:
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Copper(II) acetate monohydrate

N-Butyldiethanolamine (H₂bdea)

3,5-Dinitrobenzoic acid (Hdnba)

Sodium azide (NaN₃)

Methanol

Water

Protocol for the Synthesis of [Cu(Hbdea)₂]·2Hdnba (Mononuclear Complex):

Dissolve 0.100 g (0.50 mmol) of copper(II) acetate monohydrate in 10 mL of methanol.

In a separate flask, dissolve 0.322 g (2.00 mmol) of N-butyldiethanolamine in 10 mL of

methanol.

Add the N-butyldiethanolamine solution dropwise to the copper(II) acetate solution with

constant stirring.

In a third flask, dissolve 0.212 g (1.00 mmol) of 3,5-dinitrobenzoic acid in 10 mL of methanol.

Add the 3,5-dinitrobenzoic acid solution to the reaction mixture.

Allow the resulting solution to stand undisturbed at room temperature.

After several days, blue crystals suitable for X-ray diffraction will form.

Collect the crystals by filtration, wash with a small amount of cold methanol, and air dry.

Protocol for the Synthesis of [Cu₂(μ-Hbdea)₂(N₃)₂] (Dinuclear Complex):

Dissolve 0.100 g (0.50 mmol) of copper(II) acetate monohydrate in 15 mL of methanol.

Add 0.161 g (1.00 mmol) of N-butyldiethanolamine to the solution with stirring.
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In a separate flask, dissolve 0.065 g (1.00 mmol) of sodium azide in a minimum amount of

water and then add 10 mL of methanol.

Add the sodium azide solution to the copper-amine mixture.

The resulting dark green solution is layered with diethyl ether.

Green crystals will form at the interface over a period of a few days.

Collect the crystals by filtration, wash with diethyl ether, and air dry.

General Procedure for Waterborne Polyurethane
Dispersions
While a specific protocol for N-Butyldiethanolamine is not available, the following is a general

procedure for the synthesis of waterborne polyurethane dispersions using an alkanolamine,

which can be adapted. This procedure is based on the use of N-tert-butyldiethanolamine and

illustrates the role that N-alkyldiethanolamines play in such syntheses.

Materials:

Polyol (e.g., polytetrahydrofuran)

Diisocyanate (e.g., isophorone diisocyanate)

Dimethylolpropionic acid (DMPA)

N-Butyldiethanolamine (as the neutralizing agent and potential chain extender)

Acetone (solvent)

Triethylamine (neutralizing agent, if needed)

Water

Protocol:

Prepolymer Formation:
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In a reaction vessel equipped with a stirrer, thermometer, and nitrogen inlet, charge the

polyol, DMPA, and acetone.

Heat the mixture to a specified temperature (e.g., 60 °C) under a nitrogen atmosphere with

stirring until a homogeneous solution is obtained.

Add the diisocyanate to the mixture and continue stirring at a controlled temperature (e.g.,

80 °C). The reaction progress can be monitored by titrating the isocyanate content.

Neutralization:

Cool the prepolymer solution to a lower temperature (e.g., 40 °C).

Add N-Butyldiethanolamine (or a mixture with another tertiary amine like triethylamine)

to neutralize the carboxylic acid groups of the DMPA. The degree of neutralization is

typically around 80-100%.

Dispersion:

With vigorous stirring, add deionized water to the neutralized prepolymer solution to form a

stable aqueous dispersion.

Chain Extension (if applicable):

If the prepolymer has terminal isocyanate groups, a chain extender (e.g., a diamine) can

be added to the dispersion to increase the molecular weight. The hydroxyl groups of N-
Butyldiethanolamine can also participate in this step.

Solvent Removal:

Remove the acetone under reduced pressure to obtain the final solvent-free waterborne

polyurethane dispersion.

Applications
N-Butyldiethanolamine and its derivatives have a range of industrial applications stemming

from their chemical properties.
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Corrosion Inhibitors: The lone pair of electrons on the nitrogen atom and the presence of

oxygen atoms allow N-Butyldiethanolamine to adsorb onto metal surfaces, forming a

protective layer that inhibits corrosion.

Surfactants and Emulsifiers: The combination of a hydrophobic butyl group and hydrophilic

diethanolamine moiety gives the molecule amphiphilic character, making it useful as a

surfactant or emulsifier in various formulations.[10]

Catalysts: The tertiary amine functionality allows N-Butyldiethanolamine to act as a catalyst

in various reactions, such as the formation of polyurethanes and other polymerization

processes.

Chemical Intermediates: It serves as a building block for the synthesis of a variety of other

chemicals, including pharmaceuticals and photographic chemicals.[8]

Coatings: As a component in polyurethane synthesis, it is used in the formulation of coatings,

adhesives, sealants, and elastomers.

Conclusion
N-Butyldiethanolamine is a versatile chemical compound with a rich reactivity profile. Its

trifunctional nature, combining a tertiary amine with two hydroxyl groups, allows it to participate

in a wide array of chemical transformations. This makes it a valuable component in

coordination chemistry for the synthesis of novel metal complexes and in polymer science as a

building block for polyurethanes. While detailed experimental protocols for some of its potential

applications are not extensively documented in open literature, the fundamental principles of its

reactivity provide a strong basis for its use in chemical research and development. The

information and protocols provided in this guide serve as a valuable resource for scientists and

professionals seeking to explore the potential of N-Butyldiethanolamine in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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